AEG-41174

• Molecular Formula: C17H19NO2
• Appearance: Solid powder
• synonyms: AEG41174; AEG 41174; AEG-41174; NONE

Description

AEG-41174 is a novel, non-ATP competitive, small molecule tyrosine kinase inhibitor targeting therapeutically significant kinases including JAK2 and Bcr-Abl, and is currently in a Phase 1 clinical trial (hematological malignancies).

Scientific Research Applications

AEG-41174 in Breast Cancer

AEG-41174, known as Astrocyte Elevated Gene-1 (AEG-1), has been identified as a significant prognostic marker for breast cancer progression and patient survival. Research demonstrates that AEG-1 expression is markedly higher in breast cancer cell lines compared to normal breast epithelial cells. Its expression correlates with clinical staging, tumor classification, node classification, and metastasis classification in breast cancer patients. Patients with higher AEG-1 expression tend to have shorter overall survival times, suggesting AEG-1's role as an independent prognostic indicator for survival in breast cancer cases (Li et al., 2008).

AEG-41174 in Neuroblastoma

In neuroblastoma cells, AEG-1 plays a pivotal role in tumor progression and metastasis. Knockdown of AEG-1 in these cells inhibits proliferation and apoptosis, leading to cell cycle arrest. This suggests that overexpressed AEG-1 enhances the tumorigenic properties of neuroblastoma cells, and its inhibition could be a potential adjuvant therapy for this cancer (Liu et al., 2009).

AEG-41174 in Prostate Cancer

Research on prostate cancer reveals that AEG-1 is overexpressed in clinical tissue samples and cultured cells compared to benign prostatic hyperplasia samples and normal prostate epithelial cells. Knockdown of AEG-1 induces cell apoptosis through upregulation of FOXO3a activity. This finding suggests AEG-1 as a dominant factor in prostate cancer cells, potentially serving as a genetic biomarker and molecular target for anticancer agents to prevent cell progression and metastasis in prostate cancer (Kikuno et al., 2007).

AEG-41174 in Renal Cancer

In renal cancer, AEG-1 knockdown inhibits cell proliferation and increases apoptosis, significantly enhancing chemosensitivity to 5-Fluorouracil. This suggests AEG-1's role in renal cancer formation and development, making it a potential target for gene therapy for renal cell carcinoma (Wang et al., 2014).

AEG-41174 in Glioma

Studies indicate AEG-1's involvement in glioma invasion and migration, acting through the activation of the NF-kappaB signaling pathway. It interacts with cyclic AMP-responsive element binding protein-binding protein (CBP), potentially acting as a bridging factor between NF-kappaB, CBP, and the basal transcription machinery. This makes AEG-1 a potential target for malignant glioma therapy (Sarkar et al., 2008).